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Compound of Interest

Compound Name: Risperidone hydrochloride

Cat. No.: B10800814

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview and detailed protocols for the
quantitative determination of risperidone hydrochloride in bulk and pharmaceutical dosage
forms using UV-visible spectrophotometry. This cost-effective and straightforward analytical
technique is well-suited for routine quality control and research applications.

Introduction

Risperidone is an atypical antipsychotic medication belonging to the benzisoxazole class of
drugs.[1][2] It is chemically designated as 3-[2-[4-(6-fluoro-1,2-benzisoxazol-3-yl)-1- piperidinyl]
ethyl]-6,7,8,9-tetrahydro-2-methyl-4H-pyrido-[1,2-a]-pyrimidin-4-one.[1] The presence of
chromophoric groups in its molecular structure allows for strong UV absorption, enabling
reliable spectrophotometric analysis.[3] UV spectrophotometry offers a simple, rapid, and
economical alternative to more complex chromatographic methods for the quantification of
risperidone.[3]

Principle of the Method

The quantitative determination of risperidone hydrochloride by UV spectrophotometry is
based on Beer-Lambert's law. This law states that the absorbance of a solution is directly
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proportional to the concentration of the analyte and the path length of the light passing through
the solution. By measuring the absorbance of a risperidone solution at its wavelength of
maximum absorbance (Amax), its concentration can be accurately determined by reference to a
standard calibration curve.

Experimental Protocols
l. Instrumentation and Reagents

 Instrumentation: A double-beam UV-Visible spectrophotometer with 1 cm matched quartz
cuvettes is required.[1][4]

e Reagents and Chemicals:

[¢]

Risperidone Hydrochloride reference standard

o

0.1N Hydrochloric Acid (HCI)[1][5]

o

Methanol (AR grade)[3][6]

Distilled water

[¢]

[¢]

Whatman filter paper No. 40 or 41[1][4]

Il. Preparation of Standard Stock Solution

o Accurately weigh 10 mg of risperidone hydrochloride reference standard.[1]

Transfer the weighed standard into a 100 mL volumetric flask.

Dissolve the standard in approximately 50 mL of 0.1N HCL[1][5]

Sonicate for 15 minutes to ensure complete dissolution.[1][5]

Make up the volume to 100 mL with 0.1N HCI to obtain a standard stock solution of 100
pug/mL.[1]
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lll. Determination of Wavelength of Maximum
Absorbance (Amax)

e From the standard stock solution (100 pug/mL), pipette an appropriate volume and dilute with
0.1N HCI to obtain a concentration of approximately 10 pg/mL.

¢ Scan this solution in the UV spectrophotometer over a wavelength range of 200-400 nm
against a 0.1N HCI blank.

e The wavelength at which the maximum absorbance is observed is the Amax. The reported
Amax for risperidone in 0.1N HCl is typically around 238 nm and 280 nm.[1][2][3][5]

IV. Preparation of Calibration Curve

e From the standard stock solution (100 pg/mL), prepare a series of dilutions in 10 mL
volumetric flasks to obtain concentrations in the linear range (e.g., 5, 10, 15, 20, 25, 30

Hg/mL).[1]
e Use 0.1N HCI as the diluent.

» Measure the absorbance of each dilution at the determined Amax (e.g., 238 nm or 280 nm)
against the 0.1N HCI blank.

» Plot a graph of absorbance versus concentration. The resulting plot should be linear and
pass through the origin.

» Determine the correlation coefficient (r?) and the regression equation (y = mx + c).[1]

V. Preparation of Sample Solution from Tablets

» Weigh and finely powder 20 risperidone tablets.[1][4]

o Accurately weigh a quantity of the powder equivalent to 10 mg of risperidone
hydrochloride.[1]

o Transfer the powder to a 100 mL volumetric flask.
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e Add approximately 50 mL of 0.1N HCI and sonicate for 15-20 minutes to ensure complete
dissolution of the active ingredient.[1][4]

o Make up the volume to 100 mL with 0.1N HCI.
« Filter the solution through Whatman filter paper No. 40 or 41.[1][4]

 Dilute the filtrate with 0.1N HCI to obtain a final concentration within the linearity range of the
calibration curve.

VI. Quantification of Risperidone in Sample Solution

» Measure the absorbance of the final sample solution at the predetermined Amax against the
0.1N HCI blank.

o Calculate the concentration of risperidone in the sample solution using the regression
equation from the calibration curve.

o Determine the amount of risperidone per tablet.

Method Validation Parameters

The developed UV spectrophotometric method should be validated according to the
International Council for Harmonisation (ICH) guidelines.[5][7] Key validation parameters are
summarized below.
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Parameter

Typical Reported Values

Wavelength (Amax)

238 nm, 275-280 nm[1][3]

Solvent

0.1IN HCI, Methanol[1][3]

Linearity Range

5-30 pug/mL, 0.1-10 pg/mL, 2-6 pg/mL[1][2][3]

Correlation Coefficient (r2)

> 0.999[1][3]

Accuracy (% Recovery)

98-1029%[3][5]

Precision (% RSD)

< 2%][3]

Limit of Detection (LOD)

0.72 pg/mL, 1.012 pg/mL[1][2]

Limit of Quantification (LOQ)

2.37 pg/mL, 3.036 pg/mL[1][2]

Data Presentation

Table 1: Optical Characteristics and Validation Data for
Risperidone Hydrochloride Analysis
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Parameter Method 1 Method 2 Method 3
Amax (nm) 238[1] 280[2] 275-280[3]
Methanol or 0.1N
Solvent 0.1N HCI[1] 0.1N HCI[2]
HCI[3]
Linearity Range
5-30[1] 2-6[2] 0.1-10[3]
(Mg/mL)
Correlation Coefficient
0.9999[1] > 0.99[2] > 0.999[3]

(r?)

Molar Absorptivity

(L/mol.cm)

0.1469 x 105[1]

Not Reported

Not Reported

Sandell's Sensitivity

0.0280[1] Not Reported Not Reported
(Mg/cm2/0.001 A.U.)
LOD (ug/mL) 0.72[1] 1.012[2] Not Reported
LOQ (ug/mL) 2.37[1] 3.036[2] Not Reported

Accuracy (%

Recovery)

Not explicitly stated,
but recovery studies

were satisfactory[1]

102 + 0.188[5]

98-102%]3]

Precision (% RSD)

0.7550[1]

Not explicitly stated,
but precision was

determined|[2]

< 2%][3]

Visualizations
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Solution Preparation

Standard Stock Solution Sample Solution
(100 pg/mL Risperidone HCI in 0.1N HCI) (from powdered tablets in 0.1N HCI)

Dilute

4 )

UV Spectrophgtometric Analysis
y

Calibration Curve Preparation
( Measure

Serial dilutions from stock solution)

easure standards

Absorbance Measurement
(at Amax, e.g., 238 nm or 280 nm)

-

Calculate

4 N

Quantification
Concentration Determination
(using regression equation)

alculate

Final Quantification
(Amount of Risperidone per tablet)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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spectrophotometry-for-risperidone-hydrochloride-concentration-measurement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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